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An In-Depth Technical Guide to the Fundamental Properties of Bromofluoromethane

Abstract

Bromofluoromethane (CH:2BrF) is a halogenated hydrocarbon of significant interest in
synthetic chemistry. As a versatile reagent, it serves as a key building block for the introduction
of the fluoromethyl group into a wide range of organic molecules, finding applications in the
development of pharmaceuticals and agrochemicals. This document provides a comprehensive
overview of the core properties of bromofluoromethane, including its physicochemical
characteristics, spectroscopic data, synthesis protocols, reactivity, and safety information,
tailored for researchers, scientists, and drug development professionals.

Physicochemical and Thermodynamic Properties

Bromofluoromethane is a colorless gas at standard temperature and pressure, characterized

by a faint, sweetish odor.[1] It is sparingly soluble in water but exhibits good solubility in organic
solvents such as alcohol and chloroform.[2] Due to its low boiling point, it is typically handled as
a compressed gas or a cooled liquid.

Table 1: Physical and Chemical Properties of
Bromofluoromethane
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Property Value Reference(s)
Molecular Formula CH2BrF [2][3][4][5]
Molar Mass 112.93 g/mol [21[3]1[41[5]
Appearance Colorless gas [2]
Boiling Point 19 °C (292 K) [2]

Sparingly soluble in water;
Solubility Soluble in alcohol; Very [2]

soluble in chloroform
Odor Faint, sweetish [1]

Ozone Depletion Potential

0.73

[2]4]

Table 2: Thermodynamic Properties of
Bromofluoromethane

Property Value Reference(s)
Standard Molar Entropy
276.3 J/(mol-K) [2]
(S°gas)
Molar Heat Capacity (cp) 49.2 J/(mol-K) [2]
Table 3: Compound Identifiers
Identifier Value Reference(s)
CAS Number 373-52-4 [L1121131141[5]
IUPAC Name bromo(fluoro)methane [2][41[5]
SMILES C(F)Br [21[31[4115]
INChl=1S/CH2BrF/c2-1-
InChl [21[31[41[5]
3/h1H2
LHMHCLYDBQOYTO-
InChlKey [21[3][41[5]
UHFFFAOYSA-N
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Spectroscopic Data

Spectroscopic analysis is essential for the unambiguous identification and characterization of
bromofluoromethane. Key techniques include mass spectrometry and nuclear magnetic
resonance (NMR) spectroscopy.[6][7]

Table 4: Key Spectroscopic Data for
Bromofluoromethane

Spectroscopic Technique Key Observables Reference(s)

m/z Top Peak: 112; 2nd
Mass Spectrometry (GC-MS) ) . [5]
Highest: 114; 3rd Highest: 33

Data available from spectral
13C NMR Spectroscopy [5]
databases such as PubChem.

Mass Spectrometry (MS): Electron ionization mass spectrometry is a fundamental technique for
determining the molecular weight and fragmentation pattern of a compound.[8] The mass
spectrum of bromofluoromethane shows characteristic peaks corresponding to the molecular
ion and its isotopic variants (due to the presence of bromine isotopes 79Br and 81Br), as well
as fragment ions.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed
information about the structure and chemical environment of the atoms within a molecule.[7]
For bromofluoromethane, 1H NMR and 13C NMR spectra are used to confirm the presence
and connectivity of the hydrogen and carbon atoms, while 19F NMR is used to characterize the
fluorine atom. Spectral data for bromofluoromethane can be found in various public and
commercial databases.[5][6]

Synthesis and Experimental Protocols

Bromofluoromethane can be synthesized via several routes, including halogen exchange
reactions and reductive dehalogenation.[2] The method reported to provide the highest yield is
the reductive debromination of dibromofluoromethane using an organotin hydride.[2]
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Experimental Protocol 1: Reductive Debromination of
Dibromofluoromethane

This protocol describes a general procedure for the synthesis of bromofluoromethane from
dibromofluoromethane using an organotin hydride, such as tributyltin hydride (BusSnH), and
a radical initiator.

o Materials: Dibromofluoromethane (CHBrzF), Tributyltin hydride (BusSnH),
Azobisisobutyronitrile (AIBN), anhydrous toluene (solvent).

e Procedure:

o To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a nitrogen inlet, add a solution of dibromofluoromethane in anhydrous toluene.

o Add a catalytic amount of AIBN to the flask.
o Heat the reaction mixture to reflux (approx. 110 °C).

o Slowly add a solution of tributyltin hydride in anhydrous toluene to the refluxing mixture via
the dropping funnel over several hours.

o After the addition is complete, continue refluxing for an additional 2-4 hours, monitoring
the reaction progress by Gas Chromatography (GC).

o Cool the reaction mixture to room temperature. The low boiling point of
bromofluoromethane means it will be present in the headspace and dissolved in the
solvent.

o Purification is typically achieved by fractional distillation to separate the volatile
bromofluoromethane from the solvent and the high-boiling tin byproducts.

Experimental Protocol 2: Halogen Exchange from
Dibromomethane

This protocol outlines a general method for synthesizing bromofluoromethane via halogen
exchange from dibromomethane.
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o Materials: Dibromomethane (CH2Brz), Antimony trifluoride (SbFs), Antimony pentachloride
(SbCls, catalyst).

e Procedure:

o In a suitable reaction vessel (e.g., a stainless steel autoclave) equipped with a stirrer and
temperature control, combine dibromomethane and antimony trifluoride.

o Add a catalytic amount of antimony pentachloride.

o Seal the vessel and heat the mixture. The reaction temperature is typically elevated to
facilitate the halogen exchange.

o Maintain the reaction at the target temperature for a specified period, with continuous
stirring.

o After the reaction, cool the vessel and carefully vent the gaseous products, which include
bromofluoromethane.

o The product can be collected in a cold trap and subsequently purified by distillation to
remove unreacted starting materials and byproducts.

Caption: General experimental workflow for the synthesis and purification of
bromofluoromethane.

Reactivity and Chemical Applications

Bromofluoromethane is a valuable reagent for introducing the monofluoromethyl (CHzF)
group into organic molecules. This transformation is of high interest in medicinal chemistry, as
the incorporation of fluorine can significantly alter a molecule's biological properties, such as
metabolic stability and binding affinity.

The primary application is in nucleophilic fluoromethylation reactions. In the presence of a
suitable base, substrates such as phenols or enolates are deprotonated to form potent
nucleophiles. These nucleophiles then attack the electrophilic carbon atom of
bromofluoromethane in an SN2 reaction, displacing the bromide leaving group and forming a
new carbon-oxygen or carbon-carbon bond.
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Step 1: Deprotonation

Phenol (Ar-OH) Base (e.g., K2CO3)
Phenoxide (Ar-O™)

+ CH2BrF

Step 2: SN2 Attack

Bromofluoromethane
(CH2BrF)

Bromide Ion (Br™)

Click to download full resolution via product page

Caption: Signaling pathway for the O-fluoromethylation of a phenol using
bromofluoromethane.

Safety and Handling

Bromofluoromethane is a hazardous substance that requires careful handling in a controlled
laboratory environment.[9][10] It is classified as acutely toxic if swallowed, in contact with skin,
or if inhaled.[5] Furthermore, it is recognized as a substance that can harm public health and
the environment by contributing to the depletion of the ozone layer.[4]

Table 5: GHS Hazard Information for
Bromofluoromethane
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Hazard Class Hazard Statement Reference(s)

H280: Contains gas under

Gases under pressure pressure; may explode if [5]
heated

Acute Toxicity, Oral H300: Fatal if swallowed [5]

Acute Toxicity, Dermal H310: Fatal in contact with skin  [5]

Skin Corrosion/Irritation H315: Causes skin irritation [51[11]

Serious Eye Damage/Irritation Causes serious eye irritation [11]

Acute Toxicity, Inhalation H331: Toxic if inhaled [5]

Handling and Personal Protective Equipment (PPE): Work should be conducted in a well-
ventilated fume hood.[9][10] Appropriate PPE, including chemical-resistant gloves, tightly fitting
safety goggles, and flame-resistant laboratory coats, must be worn.[9] For operations with a
risk of inhalation, respiratory protection may be necessary.[9][10] All sources of ignition should
be removed, and electrostatic discharge should be prevented.[10][12]

Storage: Bromofluoromethane should be stored in tightly closed containers in a dry, cool, and
well-ventilated area, away from incompatible materials.[10] Gas cylinders must be securely
chained and protected from physical damage.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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